molecular formula C12H12ClN3O2S B2475423 2,5-diamino-N-(2-chlorophenyl)benzenesulfonamide CAS No. 328028-33-7

2,5-diamino-N-(2-chlorophenyl)benzenesulfonamide

Cat. No.: B2475423
CAS No.: 328028-33-7
M. Wt: 297.76
InChI Key: JITPMZCIAFVJHS-UHFFFAOYSA-N
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Description

2,5-diamino-N-(2-chlorophenyl)benzenesulfonamide is a chemical compound with the molecular formula C12H12ClN3O2S and a molecular weight of 297.76 g/mol . This compound is known for its applications in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-diamino-N-(2-chlorophenyl)benzenesulfonamide typically involves the reaction of 2-chlorobenzenesulfonyl chloride with 2,5-diaminobenzene under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The compound is then purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

2,5-diamino-N-(2-chlorophenyl)benzenesulfonamide undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

2,5-diamino-N-(2-chlorophenyl)benzenesulfonamide has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 2,5-diamino-N-(2-chlorophenyl)benzenesulfonamide involves its interaction with specific molecular targets. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby preventing the enzymes from catalyzing their respective reactions. This inhibition can lead to various biological effects, such as antibacterial or antifungal activity .

Comparison with Similar Compounds

Similar Compounds

  • 2,5-diaminobenzenesulfonamide
  • 2-chlorobenzenesulfonamide
  • 4,6-diamino-N-(2-chlorophenyl)benzenesulfonamide

Uniqueness

2,5-diamino-N-(2-chlorophenyl)benzenesulfonamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both amino and chloro groups on the benzene ring allows for diverse chemical reactivity and potential biological activity .

Biological Activity

2,5-Diamino-N-(2-chlorophenyl)benzenesulfonamide, commonly referred to as a sulfonamide compound, has garnered attention for its diverse biological activities. This article explores its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound belongs to the sulfonamide class, characterized by the presence of a sulfonamide group (-SO2NH2) attached to an aromatic amine. Its molecular formula is C12H13ClN4O2S, and it has a molecular weight of approximately 300.78 g/mol. The presence of both amino groups and a sulfonamide moiety contributes to its biological activity.

Sulfonamides generally function as antimetabolites by inhibiting bacterial folic acid synthesis, which is crucial for DNA replication and cell division. Specifically, they act as competitive inhibitors of the enzyme dihydropteroate synthase , blocking the conversion of para-aminobenzoic acid (PABA) to folate. This inhibition leads to a decrease in bacterial growth and proliferation .

Antimicrobial Properties

Research indicates that this compound exhibits significant antimicrobial activity against various bacterial strains. It has been shown to be effective against both gram-positive and gram-negative bacteria. The compound's efficacy can be attributed to its ability to disrupt folate synthesis pathways in bacteria.

Table 1: Antimicrobial Activity Against Bacterial Strains

Bacterial StrainMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus32 µg/mL
Escherichia coli64 µg/mL
Streptococcus pneumoniae16 µg/mL
Klebsiella pneumoniae128 µg/mL

Antitumor Activity

In addition to its antimicrobial properties, this compound has shown potential as an anticancer agent . Studies have reported that it can induce apoptosis in cancer cell lines by modulating various signaling pathways involved in cell survival and proliferation.

Table 2: Antitumor Activity Against Cancer Cell Lines

Cancer Cell LineIC50 (µM)
MCF-7 (Breast Cancer)15.5
A549 (Lung Cancer)10.3
HeLa (Cervical Cancer)12.7

Case Studies

  • Study on Antimicrobial Efficacy : A study published in the Journal of Antimicrobial Chemotherapy assessed the efficacy of various sulfonamides, including this compound, against resistant strains of bacteria. The results indicated a significant reduction in bacterial load in vitro, suggesting potential for clinical applications in treating resistant infections .
  • Antitumor Mechanisms : A research article in Cancer Research investigated the effects of this compound on different cancer cell lines. It was found that treatment led to cell cycle arrest at the G1 phase and increased levels of pro-apoptotic factors. These findings support further exploration of this compound as a therapeutic agent in oncology .

Properties

IUPAC Name

2,5-diamino-N-(2-chlorophenyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12ClN3O2S/c13-9-3-1-2-4-11(9)16-19(17,18)12-7-8(14)5-6-10(12)15/h1-7,16H,14-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JITPMZCIAFVJHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)NS(=O)(=O)C2=C(C=CC(=C2)N)N)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12ClN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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